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Compound of Interest

Compound Name: 2,3-Dimethylheptane

Cat. No.: B1293410

Disclaimer: Extensive literature searches did not yield specific examples of 2,3-
Dimethylheptane being used as a primary component or having a unique, documented role in
materials science research. The following application notes are based on the compound's
general properties as a non-polar solvent and are presented as a hypothetical guide for its
potential use in this context. The experimental protocols are adapted from general procedures
in materials synthesis and should be considered as a starting point for exploratory research.

Physicochemical Properties of 2,3-Dimethylheptane

2,3-Dimethylheptane is a branched alkane, a class of saturated hydrocarbons. Its physical
and chemical properties make it a potential non-polar solvent for various applications.[1] A
summary of its key properties is presented in Table 1.
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Property Value Reference
Molecular Formula CoH20 [2][3]
Molecular Weight 128.26 g/mol [3]
Appearance Colorless liquid [1]

Density 0.726 g/mL at 25 °C

Boiling Point 140 °C

Refractive Index n20/D 1.409

Flash Point 91 °C (closed cup)

Solubil Insoluble in water; soluble in
olubility .
organic solvents

Hypothetical Application: Non-Polar Solvent for
Nanoparticle Synthesis

Application Note: Due to its non-polar nature and relatively high boiling point, 2,3-
dimethylheptane could potentially be used as a solvent in the synthesis of hydrophobic
nanoparticles. Its inertness, characteristic of alkanes, would prevent it from interfering with the
chemical reactions during nanoparticle formation. The high boiling point allows for a wide range
of reaction temperatures, which is a critical parameter for controlling nanoparticle size and
crystallinity.

Experimental Workflow for Hypothetical Nanoparticle Synthesis

The following diagram illustrates a general workflow for the synthesis of nanoparticles where a
non-polar solvent like 2,3-dimethylheptane could be employed.
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\ Example
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Boiling Point > (e.g., Alkanes, Toluene) —>( 2,3-Dimethylheptane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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